Cas no 1187164-41-5 (2-(4-Tert-Butylbenzoyl)-6-methylpyridine)

• Product Name: 2-(4-Tert-Butylbenzoyl)-6-methylpyridine
• CAS No: 1187164-41-5
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 4684377
• Update Time: 2025-05-25

2-(4-Tert-Butylbenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-Butylbenzoyl)-6-methylpyridine
• (4-(tert-Butyl)phenyl)(6-methylpyridin-2-yl)methanone
• IMED1138639835
• 2-(4-Tert-Butylbenzoyl)-6-methylpyridine

• Inchi： 1S/C17H19NO/c1-12-6-5-7-15(18-12)16(19)13-8-10-14(11-9-13)17(2,3)4/h5-11H,1-4H3
• InChI Key： DFXJNOFGPNSSRM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)N=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 310
• Topological Polar Surface Area: 30

Additional information on 2-(4-Tert-Butylbenzoyl)-6-methylpyridine

2-(4-Tert-Butylbenzoyl)-6-methylpyridine: A Comprehensive Overview

The compound 2-(4-Tert-Butylbenzoyl)-6-methylpyridine, identified by the CAS number 1187164-41-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyridine ring substituted with a 6-methyl group and a 2-position benzoyl group, which is further substituted with a tert-butyl group at the para position. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of 2-(4-Tert-Butylbenzoyl)-6-methylpyridine in drug discovery and material science. The pyridine ring, being an aromatic heterocycle, contributes to the molecule's stability and reactivity. The presence of the tert-butyl group enhances the molecule's lipophilicity, making it suitable for applications where solubility in organic solvents is crucial. Additionally, the methyl group at the 6-position of the pyridine ring influences the electronic properties of the molecule, making it a promising candidate for use in electronic materials.

The synthesis of 2-(4-Tert-Butylbenzoyl)-6-methylpyridine involves a multi-step process that typically begins with the preparation of the benzoyl derivative. The key steps include Friedel-Crafts acylation to introduce the benzoyl group onto the pyridine ring and subsequent alkylation to introduce the methyl group. Optimization of reaction conditions, such as temperature and catalyst selection, is critical to achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of applications, 2-(4-Tert-Butylbenzoyl)-6-methylpyridine has shown potential in pharmaceuticals as a precursor for bioactive compounds. Its ability to form stable complexes with metal ions makes it valuable in coordination chemistry and catalysis. Furthermore, its unique electronic properties render it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent research has explored the use of 2-(4-Tert-Butylbenzoyl)-6-methylpyridine in medicinal chemistry, particularly in designing molecules with anti-inflammatory and antioxidant properties. Studies have demonstrated that this compound exhibits significant activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for drug development.

In conclusion, 2-(4-Tert-Butylbenzoyl)-6-methylpyridine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable chemical entity.